![molecular formula H2S B081441 Sulfur-35 CAS No. 15117-53-0](/img/structure/B81441.png)
Sulfur-35
Overview
Description
Sulfur-35 is a radioactive isotope of sulfur with a half-life of 87.2 days. It is commonly used in scientific research for various purposes, including studying the metabolism of sulfur in living organisms, tracing biochemical pathways, and investigating the mechanisms of certain diseases.
Scientific Research Applications
Radiotracer Technique in Agriculture
Sulfur-35 has been utilized as a radiotracer in agricultural studies. Shedley, Till, and Blair (1979) demonstrated its application in analyzing the sulfur release from fertilizers and its uptake by plants. They labeled the soil available sulfur pool with 35S and monitored its dilution by sulfur from fertilizers, thereby showing the effects of fertilizer form, particle size, and application rate on sulfur supply to plants (Shedley, Till, & Blair, 1979).
Atmospheric and Hydrological Studies
Lin, Wang, Kang, and Thiemens (2017) utilized cosmogenic 35S in snow and water samples to understand chemical and physical processes in the atmosphere, hydrosphere, and cryosphere. Their method allowed high-sensitivity determination of 35S, especially useful for studying remote regions like the Tibetan Plateau and polar areas (Lin, Wang, Kang, & Thiemens, 2017).
Sulfur Biogeochemistry in Forest Soils
Dhamala and Mitchell (1995) used 35S in situ to study sulfur biogeochemistry in a northern hardwood forest soil. They characterized different sulfur pools, their vertical distribution, and seasonal variation, revealing insights into soil sulfur dynamics and ecosystem nutrient cycling (Dhamala & Mitchell, 1995).
Isotope Exchange Reactions in Marine Sediments
Fossing, Thode-Andersen, and Jørgensen (1992) explored isotope exchange reactions between 35S-labeled sulfur compounds in anoxic marine sediments. Their study provided valuable information on sulfur cycling in marine environments, highlighting the rapid incorporation of 35S into various sulfur pools (Fossing, Thode-Andersen, & Jørgensen, 1992).
Nutrient Cycling in Pastures
Till and May (1970) measured the incorporation of 35S from gypsum into the wool of sheep grazing on pastures, providing insights into nutrient cycling in grazed pastures and the turnover of sulfur in soil-plant-animal systems (Till & May, 1970).
Sulfur Behavior in Industrial Catalysis
Qian, Ishihara, Wang, Tsuzuki, Godo, and Kabe (1997) used a 35S radioisotope pulse tracer method to study the behavior of sulfur on a sulfided catalyst under hydrodesulfurization conditions. This research is pivotal in understanding the mechanism of industrial catalytic processes (Qian et al., 1997).
Determination of Sulfur in Steels
Paul (2008) developed a method for determining low-level sulfur in steels using radiochemical neutron activation analysis with this compound. This technique is crucial for quality control and material analysis in the metallurgical industry (Paul, 2008).
properties
CAS RN |
15117-53-0 |
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Molecular Formula |
H2S |
Molecular Weight |
36.985 g/mol |
IUPAC Name |
sulfane |
InChI |
InChI=1S/H2S/h1H2/i1+3 |
InChI Key |
RWSOTUBLDIXVET-AKLPVKDBSA-N |
Isomeric SMILES |
[35SH2] |
SMILES |
S |
Canonical SMILES |
S |
Other CAS RN |
15117-53-0 |
synonyms |
35S radioisotope S-35 radioisotope Sulfur-35 |
Origin of Product |
United States |
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